2-(benzylthio)-5-(4-bromophenyl)-1-ethyl-1H-imidazole

• IUPAC Name: 2-benzylsulfanyl-5-(4-bromophenyl)-1-ethylimidazole
• InChI: InChI=1S/C18H17BrN2S/c1-2-21-17(15-8-10-16(19)11-9-15)12-20-18(21)22-13-14-6-4-3-5-7-14/h3-12H,2,13H2,1H3
• InChI Key: PKKCBKZKRKTBBV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN2S
• Molecular Weight: 373.3 g/mol

Description

2-(benzylthio)-5-(4-bromophenyl)-1-ethyl-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Pharmacological Activity

Research has shown that imidazole derivatives, such as "2-(benzylthio)-5-(4-bromophenyl)-1-ethyl-1H-imidazole," may possess significant pharmacological activities. For instance, Grandolini et al. (1993) prepared imidazo[2,1-b]benzothiazole carboxylic and acetic acids, which were tested for anti-inflammatory, analgesic, and ulcerogenic activities, indicating the potential therapeutic applications of such compounds in treating pain and inflammation Grandolini et al., 1993.

Organic Synthesis

Imidazole derivatives serve as key intermediates and building blocks in organic synthesis. Lygin and Meijere (2009) demonstrated the synthesis of 1-substituted benzimidazoles from o-bromophenyl isocyanide and amines, showcasing the versatility of bromophenyl-containing compounds in synthesizing heterocyclic structures Lygin & Meijere, 2009.

Antimicrobial Agents

Shruthi et al. (2016) explored the design and synthesis of novel 2-aryl-5-(3-aryl-[1,2,4]-oxadiazol-5-yl)-1-methyl-1H-benzo[d]imidazole hybrid molecules, highlighting their promising antimicrobial and anti-tubercular activities. Such studies suggest that modifications on the imidazole core can lead to effective antimicrobial agents Shruthi et al., 2016.

Anticancer Research

Tomorowicz et al. (2020) synthesized a series of novel benzenesulfonamides with imidazole and triazine moieties, indicating significant cytotoxic activity against various cancer cell lines. This underlines the role of imidazole derivatives in developing potential anticancer therapies Tomorowicz et al., 2020.

Material Science and Chemistry

Cao et al. (2015) synthesized mononuclear bisthienylethene-cobalt(II) complexes involving imidazole ligands, demonstrating unique photochromic behavior and magnetic properties. Such compounds have potential applications in material science, particularly in developing novel optical and magnetic materials Cao et al., 2015.